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Compound of Interest

Compound Name:
2-(Dimethylamino)-4-

methylpentanoic acid

Cat. No.: B12505323

Get Quote

Executive Summary & Chemical Profile
Objective: To establish a standardized, compliant workflow for the handling and disposal of 2-
(Dimethylamino)-4-methylpentanoic acid, ensuring personnel safety and environmental

integrity.

Chemical Identity:

IUPAC Name: 2-(Dimethylamino)-4-methylpentanoic acid[1][2][3]

Synonyms: N,N-Dimethyl-L-leucine; N,N-Dimethylleucine[1][2]

CAS Number: 2439-37-4[1][2]

Physical State: Solid (Off-white powder)[1][4][5]

Molecular Formula: C₈H₁₇NO₂[1][2]
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Operational Directive: This compound is an organic amine derivative.[1] While often classified

as a standard laboratory irritant, its nitrogenous nature requires specific incineration protocols

to prevent the release of untreated nitrogen oxides (NOx).[1] Do not dispose of via sanitary

sewer systems.[1]

Hazard Identification & Safety Matrix
Before disposal, the waste generator must characterize the risk.[1] This compound is generally

classified under GHS as an Irritant.[1]

Hazard Class GHS Code Hazard Statement
Operational
Implication

Skin Irritation H315
Causes skin irritation.

[1][2]

Direct contact requires

immediate washing;

gloves are mandatory.

[6]

Eye Irritation H319
Causes serious eye

irritation.[1][2][4][7][8]

Dust generation poses

a high risk to ocular

tissue; use safety

goggles.

STOT-SE H335
May cause respiratory

irritation.[1][2][4]

Handling must occur

in a fume hood to

prevent inhalation of

fines/dust.

Personal Protective Equipment (PPE) Standards
Respiratory: NIOSH-approved N95 respirator if handling open powder outside a fume hood;

otherwise, local exhaust ventilation is primary.[1]

Dermal: Nitrile rubber gloves (Minimum thickness: 0.11 mm; Breakthrough time: >480 min).

[1]

Ocular: Chemical safety goggles (ANSI Z87.1 compliant). Side shields alone are insufficient

for powder handling.
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Disposal Procedures: The Core Protocol
The disposal strategy relies on High-Temperature Incineration.[1] The presence of the

dimethylamino group means thermal decomposition will generate nitrogen oxides (NOx), which

must be scrubbed by the incineration facility.[1]

Method A: Solid Waste Stream (Preferred)[1]
Applicability: Bulk powder, contaminated solids, or spill cleanup debris.[1]

Protocol:

Collect material in a chemically compatible container (High-Density Polyethylene - HDPE

is recommended).[1]

Label the container clearly with "Hazardous Waste - Solid" and the specific chemical

name.[1] Avoid vague labels like "Organic Waste."

Seal the container to prevent dust release.

Transfer to a licensed hazardous waste incinerator equipped with an afterburner and

scrubber system.

Method B: Liquid Waste Stream (Solutions)[1]
Applicability: Reaction mixtures or mother liquors containing the compound.[1]

Protocol:

If the compound is dissolved in a combustible solvent (e.g., methanol, ethanol), the

solution can be sent directly for fuel blending/incineration.[1]

If dissolved in water: Do not discharge to the drain.[9] Collect as "Aqueous Organic Waste"

for off-site treatment.[1]

Causality: Discharging amine-containing compounds into water systems can contribute to

eutrophication and may react with disinfection byproducts in wastewater treatment plants.

[1]
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Disposal Decision Tree
The following logic flow dictates the correct disposal path based on the state of the waste.

Waste Generation:
2-(Dimethylamino)-4-methylpentanoic acid

Is the waste Solid or Liquid?

Solid / Powder

Solid

Liquid Solution

Liquid

Pack in HDPE Container
Label: 'Hazardous Waste - Solid'

Is the solvent
combustible?

Classify as 'Flammable Waste'
Method: Fuel Blending

Yes (e.g., EtOH)

Collect as 'Aqueous Organic'
Do NOT Drain Pour

No (e.g., Water)

Final Disposal:
Incineration with Scrubber

Click to download full resolution via product page

Figure 1: Logical decision tree for classifying and routing 2-(Dimethylamino)-4-
methylpentanoic acid waste streams.[1][2]
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Spill Response & Cleanup
In the event of a spill, immediate containment is necessary to prevent aerosolization of the

irritant powder.[1]

Step-by-Step Protocol:

Evacuate & Ventilate: If the spill is large (>50g) and outside a hood, evacuate the immediate

area to allow dust to settle.[1]

PPE Donning: Wear goggles, nitrile gloves, and a lab coat.[1] Use a respirator if dust is

visible in the air.[6]

Containment: Cover the spill with a damp paper towel or absorbent pad.

Scientific Rationale: Dampening the powder prevents the generation of airborne

particulates (fines) during the sweeping process [1].

Collection: Sweep the damp material into a dustpan or use a HEPA-filtered vacuum.[1] Do

not use a standard shop vacuum as it may disperse fine irritants through the exhaust.[1]

Decontamination: Wipe the surface with water followed by ethanol.[1]

Disposal: Place all cleanup materials (wipes, gloves, debris) into the solid hazardous waste

container.

Regulatory & Compliance Context
Compliance is not optional.[10] The following regulations typically apply to this class of

chemical:

RCRA (USA): While not explicitly listed as a P- or U-listed waste, it falls under the

"Characteristic" or "Process" waste definitions if mixed with solvents.[1][2] It must be profiled

as a chemical waste [2].

EPA (USA): Disposal into storm drains or sanitary sewers is a violation of the Clean Water

Act due to the chemical oxygen demand (COD) and nitrogen content.[1][2]
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European Waste Catalogue (EWC): Classify under 16 05 06* (laboratory chemicals,

consisting of or containing hazardous substances, including mixtures of laboratory

chemicals).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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